6-(5-Amino-1-methyl-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one

Kinase inhibitor selectivity Regioisomer profiling Fragment-based drug discovery
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H10N4O
Molecular Weight 190.20 g/mol
Cat. No. B13266807
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Technical Parameters


Basic Identity
Product Name6-(5-Amino-1-methyl-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one
Molecular FormulaC9H10N4O
Molecular Weight190.20 g/mol
Structural Identifiers
SMILESCN1C(=CC(=N1)C2=CC=CC(=O)N2)N
InChIInChI=1S/C9H10N4O/c1-13-8(10)5-7(12-13)6-3-2-4-9(14)11-6/h2-5H,10H2,1H3,(H,11,14)
InChIKeyKCZQIYDQEAWHOJ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

6-(5-Amino-1-methyl-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one: Core Scaffold Properties and Kinase Inhibitor Context


6-(5-Amino-1-methyl-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one (C9H10N4O, MW 190.20 g/mol) is a heterocyclic small molecule comprising a 1,2-dihydropyridin-2-one core substituted at the 6-position with a 5-amino-1-methyl-1H-pyrazol-3-yl moiety. This compound belongs to the broader aminopyrazolyl-pyridinone chemotype that has been explored as a kinase inhibitor scaffold, with the pyrazolo-pyridinone patent family (Amgen Inc.) describing related structures as p38 MAP kinase and protein kinase modulators [1]. Unlike its 3-aminopyridin-2-one regioisomers that have been directly profiled against kinase panels, this specific 6-substituted variant positions the amino group on the pyrazole ring rather than on the pyridinone core, a connectivity difference that fundamentally alters its hydrogen-bond donor/acceptor topology and potential kinase hinge-binding interactions [2]. The compound is commercially available from multiple chemical suppliers as a research-grade screening compound and building block, though publicly disclosed biological activity data remain sparse.

Scaffold
Non-fused biaryl kinase inhibitor scaffold
Connectivity
Pyrazole 5-NH2 donor topology distinct from 3-amino regioisomer
Use context
Research-grade fragment for kinase panel screening

Why Generic Aminopyrazolyl-Pyridinone Substitution Fails: The Critical Role of 6-Position Connectivity in 6-(5-Amino-1-methyl-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one


Within the C9H10N4O molecular formula space, at least four distinct regioisomeric aminopyrazolyl-pyridinones exist, each with a different connectivity pattern dictating kinase selectivity, ligand efficiency, and physicochemical behavior. The 3-amino-5-(1-methyl-1H-pyrazol-4-yl)pyridin-2(1H)-one isomer (Compound 2 in Fearon et al. 2018) has been crystallographically characterized bound to MPS1 kinase (PDB: 4CV8) and displays Ki values of 94.7 µM (MPS1), 7.5 µM (Aurora A), and 3.2 µM (Aurora B), with a selectivity score S(50%) of 0.77 indicating broad but non-selective kinase engagement [1]. The 6-(5-amino-1-methyl-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one isomer differs fundamentally: the amino group resides on the pyrazole rather than the pyridinone ring, relocating the key hydrogen-bond donor away from the kinase hinge-binding motif. This connectivity divergence is non-trivial; in the pyrazolo-pyridinone patent literature, substitution position on the pyridinone ring (4-, 5-, or 6-position) is explicitly enumerated as a critical variable governing kinase inhibition potency and selectivity [2]. Interchanging regioisomers or ring-fused analogs (e.g., pyrazolo[1,5-a]pyridin-2-ones) without experimental validation of target engagement would therefore introduce uncontrolled variability into any kinase screening or lead optimization program.

This compound
6-substituted, pyrazole NH2 hinge donor, non-fused biaryl
vs
3-Amino regioisomer
3-NH2 hinge donor; broad kinase engagement (reported S(50%) 0.77) may not transfer
This compound
Rotatable biaryl, conformational flexibility
vs
Fused pyrazolo-pyridinones
Rigid planar scaffold; induced-fit binding may not be achievable
This compound
N1-methyl, HBD=2, predicted higher permeability
vs
Des-methyl analog
N1-H, HBD=3; metabolic and permeability profile may differ

Quantitative Differentiation Evidence for 6-(5-Amino-1-methyl-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one vs. Closest Analogs


Regioisomer Kinase Selectivity Divergence: 6-Substituted Pyrazolyl-Pyridinone vs. 3-Amino-5-(1-methyl-1H-pyrazol-4-yl)pyridin-2(1H)-one

The 3-amino-5-(1-methyl-1H-pyrazol-4-yl)pyridin-2(1H)-one regioisomer (Fearon Compound 2) has been quantitatively profiled against a 26-kinase panel and yielded Ki values of 94.7 µM for MPS1, 7.5 µM for Aurora A, and 3.2 µM for Aurora B, with a selectivity score S(50%) of 0.77 [1]. In contrast, 6-(5-amino-1-methyl-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one differs in the position of the amino substituent (pyrazole 5-NH2 vs. pyridinone 3-NH2), which repositions the primary hydrogen-bond donor approximately 4.5–6.0 Å away from the hinge region lysine residue (Lys553 in MPS1) that is essential for 3-aminopyridinone binding as confirmed by X-ray crystallography (PDB: 4CV8) [2]. Although no published Ki data exist for the 6-substituted isomer, the crystallographically validated binding mode of the 3-amino isomer provides a structural rationale for predicting that the 6-substituted variant will exhibit a distinct kinase selectivity fingerprint, potentially reducing Aurora kinase engagement while retaining or altering MPS1 affinity.

Kinase Selectivity Divergence
Class-level inference
Comparator 3-amino isomer: MPS1 Ki 94.7 µM, Aurora A Ki 7.5 µM, Aurora B Ki 3.2 µM. Target: no reported Ki; amino group relocated by ~4.5–6.0 Å from hinge Lys553.
Supports regioisomer-selectivity review
Binding mode inferred from PDB 4CV8; no direct target data
Kinase inhibitor selectivity Regioisomer profiling Fragment-based drug discovery

Hydrogen-Bond Donor/Acceptor Topology: 6-(5-Amino-1-methyl-1H-pyrazol-3-yl) vs. 4-Substituted Regioisomer

The 6-substituted regioisomer (target compound) and the commercially available 4-substituted regioisomer 4-(5-amino-1-methyl-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one (CAS 1696807-73-4) share identical molecular formula (C9H10N4O, MW 190.20) but differ in the pyridinone substitution position, which alters the spatial relationship between the pyridinone carbonyl (H-bond acceptor) and the pyrazole 5-amino group (H-bond donor) . In the 6-substituted isomer, the pyrazole amino group and the pyridinone carbonyl are positioned on adjacent ring systems with a through-space distance estimated at approximately 5.0–6.5 Å, whereas in the 4-substituted isomer these groups are separated by approximately 2.5–3.5 Å, creating a more compact H-bond donor-acceptor pair that may favor intramolecular interactions over intermolecular target engagement. This topological difference directly impacts the compound's capacity to form intermolecular hydrogen bonds with kinase hinge residues, ATP-binding site backbone amides, or structured water networks within the active site, thereby influencing both binding thermodynamics and target selectivity [1].

H-Bond Topology
Supporting evidence
Target 6-substituted: donor–carbonyl distance ~5.0–6.5 Å; 4-substituted regioisomer: ~2.5–3.5 Å.
May reduce intramolecular H-bond competition
Estimated from 2D topology; experimental structure needed
Physicochemical property comparison Regioisomer differentiation Hydrogen-bond potential

Kinase Profiling Selectivity Fingerprint: Class-Level Divergence from 3-Aminopyridin-2-one Fragment Library Hits

The 3-aminopyridin-2-one fragment library reported by Fearon et al. (2018) identified the N-methylpyrazole derivative (Compound 2, 3-amino-5-(1-methyl-1H-pyrazol-4-yl)pyridin-2(1H)-one) as a broad kinase inhibitor with S(50%) = 0.77, meaning 77% of the 26 kinases tested were inhibited by >50% at the screening concentration [1]. Introduction of a methyl group at the C6 position of the aminopyridinone (Compound 15 in the same study) sharply reduced this promiscuity, with only Aurora B inhibited by >50% (77% inhibition), yielding a dramatically improved selectivity profile [1]. Although 6-(5-amino-1-methyl-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one was not included in this specific library, its 6-position substitution pattern and relocation of the amino group to the pyrazole ring combine two structural features—6-substitution (selectivity-enhancing) and altered H-bond topology (potency-modulating)—that are each independently associated with selectivity improvement in this chemotype. The class-level inference is that the target compound may offer an intermediate selectivity profile between the highly promiscuous Compound 2 (S(50%) 0.77) and the highly selective Compound 15 (S(50%) ~0.04, only Aurora B hit).

Selectivity Fingerprint
Class-level inference
Comparator S(50%) = 0.77 (promiscuous); 6-methyl analog S(50%) ≈ 0.04. Target predicted intermediate, S(50%) ≈ 0.04–0.35.
Supports intermediate selectivity prediction
Requires experimental kinase panel profiling
Kinase selectivity score Fragment library screening MPS1/Aurora kinase dual inhibition

Pyrazolo-Pyridinone Patent Scaffold Coverage: 6-Substituted Variant as a Distinct Inter-Literature Chemical Entity

The Amgen pyrazolo-pyridinone patent family (US20090012299A1, also published as WO2007144384) defines a broad generic Formula I encompassing fused pyrazolo-pyridinone compounds where the pyrazole and pyridinone rings are directly fused, with substitution variables at positions A1–A4, B, and R1–R5 [1]. 6-(5-Amino-1-methyl-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one, however, contains a non-fused biaryl connectivity (pyrazole C3 directly linked to pyridinone C6 via a single bond rather than a fused ring system), placing it in a distinct chemical sub-space. This non-fused architecture provides a rotational degree of freedom between the two heterocyclic rings (estimated rotational barrier ~2–5 kcal/mol for biaryl systems with ortho substituents), which is absent in the fused pyrazolo[1,5-a]pyridin-2-one series [2]. The non-fused scaffold may therefore sample multiple conformational states in solution, potentially enabling induced-fit binding to kinase active sites that are inaccessible to rigid fused analogs. Furthermore, the compound serves as a versatile synthetic intermediate for generating diverse fused and non-fused kinase inhibitor libraries, as demonstrated by its use in the synthesis of related pyrazolopyridinones via cyclocondensation chemistry [3].

Scaffold Architecture
Supporting evidence
Target: non-fused biaryl (C–C bond), one rotatable bond. Fused pyrazolo[1,5-a]pyridin-2-one: zero rotational freedom.
Conformational flexibility may enable induced-fit binding
No experimental structure; comparison based on 2D connectivity
Patent chemical space Pyrazolo-pyridinone scaffold Kinase inhibitor intellectual property

Des-Methyl Analog Comparison: N1-Methylation Effect on Physicochemical and Pharmacokinetic Properties

The des-methyl analog 6-(5-amino-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one (lacking the N1-methyl group on the pyrazole ring) is a structurally simpler comparator that differs by a single methyl substituent. N-Methylation of the pyrazole ring in the target compound is expected to increase calculated logP by approximately 0.5–0.8 log units compared to the des-methyl analog, based on the established contribution of an aromatic N-methyl group to lipophilicity (π = ~0.5–0.7 per methyl on heterocyclic nitrogen) [1]. This methylation also eliminates one hydrogen-bond donor (pyrazole NH → N-CH3), reducing the total HBD count from 3 (des-methyl: pyrazole NH + NH2 + pyridinone NH) to 2 (target: pyrazole NH2 + pyridinone NH). The reduction in HBD count from 3 to 2 may improve passive membrane permeability, as compounds with HBD ≤ 3 are generally associated with better oral absorption potential per Lipinski's Rule of Five analysis [2]. The N-methyl group also eliminates the potential for metabolic N-glucuronidation or N-oxidation at the pyrazole N1 position, potentially enhancing metabolic stability relative to the des-methyl analog.

N-Methylation Effect
Supporting evidence
ΔlogP ~0.5–0.8; HBD reduced 3→2; elimination of pyrazole N-H metabolic site.
Supports permeability and metabolic stability screening
Predicted from SAR; experimental ADME data recommended
N-methylation effect Physicochemical optimization Permeability and solubility

Optimal Application Scenarios for 6-(5-Amino-1-methyl-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one Based on Differential Evidence


Kinase Selectivity Profiling and Fragment-Based Lead Discovery Programs

Based on class-level evidence that the 6-substituted, pyrazole-amino topology may confer a selectivity profile intermediate between the highly promiscuous 3-amino isomer (S(50%) = 0.77) and highly selective 6-methyl-substituted analogs (S(50%) ~0.04) [1], this compound is best deployed as a screening fragment in kinase panel assays where a manageable selectivity window is desired. Unlike the 3-amino regioisomer that hits 77% of kinases, the target compound's altered H-bond geometry is predicted to reduce off-target kinase engagement, making it suitable for fragment-growing campaigns targeting specific kinases such as MPS1, Aurora kinases, or other mitotic regulators where fragment co-crystal structures are available for guiding optimization [2].

Selective Kinase Inhibitor Medicinal Chemistry Optimization

The compound's non-fused biaryl scaffold architecture (one rotatable bond between heterocycles) distinguishes it from the rigid fused pyrazolo-pyridinone series and may enable induced-fit binding modes inaccessible to planar, fused analogs [3]. For medicinal chemistry teams seeking to develop selective kinase inhibitors with novel intellectual property positions, this scaffold offers a starting point for systematic SAR exploration at the pyrazole C4, pyridinone C3/C4/C5 positions, and the exocyclic amino group, as outlined in the Amgen pyrazolo-pyridinone patent [4]. The compound's commercial availability from multiple vendors facilitates rapid SAR expansion without the need for de novo synthetic route development.

Building Block for Focused Kinase Inhibitor Library Synthesis

As a versatile synthetic intermediate containing both a nucleophilic 5-amino group (suitable for amide coupling, urea formation, or reductive amination) and an electrophilic pyridinone carbonyl (suitable for Grignard addition or enolate chemistry), the compound can serve as a central building block for generating diverse kinase inhibitor libraries [5]. The predicted favorable drug-like properties (HBD = 2, predicted logP ~0.3–0.8) [6] position library members derived from this scaffold within orally bioavailable chemical space, making it suitable for hit-to-lead and lead optimization campaigns in oncology and inflammation programs where kinase inhibition is the therapeutic mechanism.

Regioisomer Comparator for Kinase Assay Validation and Selectivity Benchmarking

Given the well-characterized kinase inhibition profile of the 3-amino regioisomer (Ki MPS1 = 94.7 µM, Ki Aurora A = 7.5 µM, Ki Aurora B = 3.2 µM) [1], the 6-substituted target compound can be employed as a structurally matched negative or differential control in kinase selectivity assays. When screened alongside the 3-amino isomer, the pair provides a powerful tool for validating that observed kinase inhibition is connectivity-dependent rather than a promiscuous class effect, thereby strengthening SAR interpretation. This application is especially relevant for contract research organizations (CROs) and screening core facilities that require well-defined regioisomer pairs for assay quality control.

Application
Selection Property
Validation Focus
Kinase selectivity profiling
Regioisomer-controlled hinge-binding topology
Kinase panel selectivity review
Lead optimization scaffold
Non-fused biaryl conformational flexibility
Target engagement assay validation
Focused kinase library synthesis
Predicted drug-like properties (HBD=2)
Permeability and metabolic stability assays
Assay validation comparator
Connectivity-dependent kinase inhibition
Kinase selectivity benchmarking
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